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Compound of Interest

Compound Name: urolithin M6

Cat. No.: B1459250 Get Quote

For Immediate Reference: Urolithin M6 should be treated as a potentially hazardous chemical.

The primary step for its disposal is to consult the Safety Data Sheet (SDS) provided by the

supplier. In the absence of a specific SDS for Urolithin M6, this compound should be handled

and disposed of as hazardous chemical waste in accordance with institutional and local

regulations. This typically involves collection in a designated, properly labeled, sealed container

for pickup by a certified hazardous waste management service.

This guide provides essential safety and logistical information for the proper disposal of

Urolithin M6, a gut microbial metabolite of ellagitannins used in research. Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection.

Step-by-Step Disposal Protocol for Urolithin M6
Researchers, scientists, and drug development professionals handling Urolithin M6 must

follow a systematic approach to its disposal. The following steps outline the recommended

procedure:

Consult the Safety Data Sheet (SDS): The SDS is the most critical document for safety and

disposal information. It is imperative to obtain the SDS for Urolithin M6 from the chemical

supplier. This document will provide specific details on physical and chemical properties,

hazards, handling and storage, and disposal considerations.

Personal Protective Equipment (PPE): Before handling Urolithin M6 for disposal, ensure

appropriate PPE is worn. This includes, but is not limited to, safety goggles, chemical-
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resistant gloves, and a lab coat.

Waste Collection:

Solid Waste: Collect pure Urolithin M6 powder, contaminated lab materials (e.g., weigh

boats, contaminated gloves, wipes), in a clearly labeled, sealable hazardous waste

container.

Liquid Waste: Solutions containing Urolithin M6 should be collected in a separate,

compatible, and clearly labeled hazardous waste container. Avoid mixing with other

incompatible chemical wastes.

Labeling: The hazardous waste container must be labeled with the words "Hazardous

Waste," the full chemical name "Urolithin M6," the concentration (if in solution), and the date

of accumulation. Follow your institution's specific labeling requirements.

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area within the laboratory. This area should be secure and away from general laboratory

traffic.

Waste Pickup: Arrange for the collection of the hazardous waste container by your

institution's Environmental Health and Safety (EHS) department or a certified hazardous

waste disposal company. Do not dispose of Urolithin M6 down the drain or in regular trash.

Key Safety and Disposal Information
The following table summarizes crucial safety and disposal information, using the related

compound Urolithin A as a reference. This information should be confirmed and supplemented

with the specific SDS for Urolithin M6.
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Parameter
Information (Based on
Urolithin A SDS)

Urolithin M6 Specifics

Hazard Classification

May cause skin, eye, and

respiratory irritation. Harmful if

swallowed.[1]

To be confirmed with Urolithin

M6 SDS. Assume similar

hazards.

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, lab coat.[1][2]

To be confirmed with Urolithin

M6 SDS.

Handling

Avoid contact with skin and

eyes. Avoid formation of dust

and aerosols. Use in a well-

ventilated area or fume hood.

[3]

To be confirmed with Urolithin

M6 SDS.

Storage

Store in a tightly sealed

container in a cool, dry place,

protected from light.[2]

To be confirmed with Urolithin

M6 SDS.

Accidental Release Measures

Wear appropriate PPE. For

solids, sweep up and place in

a suitable container for

disposal. Avoid creating dust.

For solutions, absorb with an

inert material and place in a

chemical waste container.[1][2]

To be confirmed with Urolithin

M6 SDS.

Disposal Considerations

Dispose of as hazardous

waste in accordance with local,

state, and federal regulations.

Do not allow to enter drains or

waterways.[2][4]

To be confirmed with Urolithin

M6 SDS.

Experimental Workflow and Decision Making
The proper disposal of any laboratory chemical follows a logical workflow to ensure safety and

compliance. The diagram below illustrates the decision-making process for the disposal of a

research chemical like Urolithin M6.
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Figure 1. Decision workflow for the proper disposal of Urolithin M6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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